Cas no 47167-80-6 (D-Galactitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI))

• Product Name: D-Galactitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI)
• CAS No: 47167-80-6
• MF: C₁₃H₁₈N₂O₆
• MW: 298.291823863983
• CID: 334171
• PubChem ID: 244835
• Update Time: 2025-04-19

D-Galactitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Galactitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI)
• (1S)-1-(1H-benzimidazol-2-yl)hexane-1,2,3,4,5,6-hexol
• 6631-58-9
• NSC-56091
• NSC-56092
• 47167-80-6
• NSC56091
• NSC56092

• Inchi： 1S/C13H18N2O6/c16-5-8(17)9(18)10(19)11(20)12(21)13-14-6-3-1-2-4-7(6)15-13/h1-4,8-12,16-21H,5H2,(H,14,15)/t8?,9?,10?,11?,12-/m1/s1
• InChI Key： CYKWATZSCQBYBA-MGEHAVSKSA-N
• SMILES： OC(C(C(CO)O)O)C([C@H](C1=NC2C=CC=CC=2N1)O)O

Computed Properties

• Exact Mass: 298.11654
• Monoisotopic Mass: 298.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 150.06